Cas no 1156890-74-2 (4-(methylsulfanyl)-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 4-(methylsulfanyl)-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1156890-74-2
• MF: C₁₀H₁₁N₃S₂
• MW: 237.344438791275
• CID: 5176753
• PubChem ID: 43663846
• Update Time: 2026-03-05

4-(methylsulfanyl)-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanamine, N-[4-(methylthio)phenyl]-
• 4-(methylsulfanyl)-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C10H11N3S2/c1-14-10-4-2-8(3-5-10)11-6-9-7-15-13-12-9/h2-5,7,11H,6H2,1H3
• InChI Key： UXMMUZVSCASJIO-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2=CC=C(SC)C=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(methylsulfanyl)-N-(1,2,3-thiadiazol-4-yl)methylaniline

Research Briefing on 4-(Methylsulfanyl)-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS: 1156890-74-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-(methylsulfanyl)-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS: 1156890-74-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This thiadiazole-containing aniline derivative exhibits unique structural features that make it a promising scaffold for drug discovery and biological probe development. Recent studies have focused on its synthesis, physicochemical properties, and potential therapeutic applications, particularly in the context of enzyme inhibition and antimicrobial activity.

Structural analysis reveals that the molecule combines a methylsulfanyl-substituted aniline moiety with a 1,2,3-thiadiazole ring system, creating a distinctive electronic configuration. Computational studies suggest this arrangement may facilitate interactions with biological targets through multiple binding modes. The presence of both sulfur and nitrogen heteroatoms in the thiadiazole ring contributes to the compound's ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for biomolecular recognition.

Recent synthetic approaches to 1156890-74-2 have focused on optimizing yield and purity while minimizing hazardous byproducts. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with 78% overall yield using a copper-catalyzed coupling reaction between 4-(methylthio)aniline and 4-(bromomethyl)-1,2,3-thiadiazole. This advancement addresses previous challenges in the large-scale production of this compound for biological evaluation.

Biological screening has revealed several promising activities for this molecule. In vitro studies demonstrate significant inhibitory effects against bacterial DNA gyrase, with IC50 values in the low micromolar range against both Gram-positive and Gram-negative pathogens. Molecular docking simulations suggest the thiadiazole ring interacts with the ATP-binding pocket of the enzyme, while the aniline moiety extends into a hydrophobic region of the binding site. These findings position 1156890-74-2 as a potential lead compound for developing novel antibiotics, particularly against drug-resistant strains.

Additional pharmacological investigations have explored the compound's potential in cancer therapy. Preliminary results indicate selective cytotoxicity against certain cancer cell lines, with particular efficacy observed in pancreatic cancer models. The mechanism appears to involve modulation of reactive oxygen species (ROS) levels and induction of apoptosis through mitochondrial pathways. Researchers are currently investigating structure-activity relationships by synthesizing analogs with modifications to the methylsulfanyl group and thiadiazole ring.

From a drug development perspective, pharmacokinetic studies of 1156890-74-2 have shown moderate metabolic stability in human liver microsomes, with a half-life of approximately 45 minutes. The compound demonstrates good membrane permeability in Caco-2 assays, suggesting potential for oral bioavailability. However, optimization of the metabolic stability remains an active area of research, with recent efforts focusing on fluorinated analogs to block oxidative metabolism at vulnerable positions.

The future research directions for this compound include comprehensive toxicological profiling, in vivo efficacy studies in disease models, and further exploration of its mechanism of action at the molecular level. The unique structural features of 4-(methylsulfanyl)-N-(1,2,3-thiadiazol-4-yl)methylaniline continue to attract attention from both academic and industrial researchers, positioning it as a valuable chemical tool for biological investigation and a promising starting point for therapeutic development.